Cas no 350997-70-5 (5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde)

5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a pyrazole-based aldehyde compound with significant utility in organic synthesis and pharmaceutical research. Its structure features a chloro-substituted pyrazole ring and a formyl group at the 4-position, making it a versatile intermediate for constructing heterocyclic frameworks. The presence of electron-withdrawing and donating groups enhances its reactivity in condensation and nucleophilic addition reactions. This compound is particularly valuable in the development of agrochemicals and bioactive molecules due to its stable yet modifiable scaffold. High purity and well-defined chemical properties ensure reproducibility in synthetic applications. Suitable for controlled environments, it requires handling under inert conditions to preserve its aldehyde functionality.

5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde structure

350997-70-5 structure

Product Name:5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

CAS No:350997-70-5

MF:C₁₂H₁₁ClN₂O

MW:234.68154168129

MDL:MFCD01993680

CID:92780

PubChem ID:712938

Update Time:2025-06-09

5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-3-methyl-1-(p-tolyl)-1H-pyrazole-4-carboxaldehyde
- 5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
- 5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxaldehyde
- 5-Chloro-3-methyl-1-p-tolyl-1H-pyrazole-4-carbaldehyde
- 5-CHLORO-3-METHYL-1-P-TOLYL-1H-PYRAZOLE-4-CARBOXALDEHYDE
- 350997-70-5
- AKOS000118649
- CS-0307837
- EN300-08531
- 1H-Pyrazole-4-carbaldehyde, 5-chloro-3-methyl-1-p-tolyl-
- SR-01000050407
- KQWYKJSWCFJJFS-UHFFFAOYSA-N
- 5-Chloro-3-Methyl-1-(p-tolyl)-1H-pyrazole-4-carbaldehyde
- FS-5876
- MFCD01993680
- SCHEMBL15329692
- Z56968516
- 5-chloro-3-methyl-1-(4-methylphenyl)pyrazole-4-carbaldehyde
- FT-0716385
- SR-01000050407-1
- AN-655/40688210
- 1H-pyrazole-4-carboxaldehyde, 5-chloro-3-methyl-1-(4-methylphenyl)-
- ALBB-026170
- G83719
- STK348660
- 5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
- MDL： MFCD01993680
- Inchi： 1S/C12H11ClN2O/c1-8-3-5-10(6-4-8)15-12(13)11(7-16)9(2)14-15/h3-7H,1-2H3
- InChI Key： KQWYKJSWCFJJFS-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)C(C)=NN1C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 234.05613
Monoisotopic Mass: 234.0559907g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 34.9Å²

Experimental Properties

Color/Form: powder
Density: 1.24
Boiling Point: 366.1°C at 760 mmHg
Flash Point: 175.2°C
Refractive Index: 1.601
PSA: 34.89
LogP: 2.29650
Solubility: Not determined

5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Pricemore >>

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